Cas no 15340-96-2 (2-Octanol,3,7-dimethyl-)

• Product Name: 2-Octanol,3,7-dimethyl-
• CAS No: 15340-96-2
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• CID: 163007
• PubChem ID: 85830
• Update Time: 2025-04-19

2-Octanol,3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Octanol,3,7-dimethyl-
• 3,7-dimethyloctan-2-ol
• Einecs 239-375-2
• NS00051942
• XCWMPEYBKUYTLZ-UHFFFAOYSA-N
• DTXSID50934745
• UNII-G9NJM87CCK
• 3,7-dimethyl-2-octanol
• 15340-96-2
• 2-Octanol, 3,7-dimethyl-
• AKOS021483963
• SCHEMBL1658859
• G9NJM87CCK

• Inchi： 1S/C10H22O/c1-8(2)6-5-7-9(3)10(4)11/h8-11H,5-7H2,1-4H3
• InChI Key： XCWMPEYBKUYTLZ-UHFFFAOYSA-N
• SMILES： OC(C)C(C)CCCC(C)C

Computed Properties

• Exact Mass: 158.16716
• Monoisotopic Mass: 158.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3.5

Experimental Properties

• Density: 0.8250
• Melting Point: -1.53°C (estimate)
• Boiling Point: 213.4°C (estimate)
• Flash Point: 79.9°C
• Refractive Index: 1.4340
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols